2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide

• IUPAC Name: 2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide
• InChI: InChI=1S/C15H13N3O2/c1-9-6-7-11(8-16-9)18-15(19)12-4-3-5-13-14(12)17-10(2)20-13/h3-8H,1-2H3,(H,18,19)
• InChI Key: SNPZXWZNIXYSQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)NC(=O)C2=C3C(=CC=C2)OC(=N3)C
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a benzoxazole derivative that has been synthesized through various methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide involves the inhibition of the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells by inhibiting the phosphorylation of Akt and mTOR.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide has been found to exhibit other biochemical and physiological effects. It has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. The compound has also been found to have neuroprotective effects and can prevent neuronal damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide in lab experiments is its specificity for the Akt/mTOR signaling pathway. This allows for targeted inhibition of cancer cells without affecting normal cells. However, the compound has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of 2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide in scientific research. One area of interest is the development of new derivatives of the compound with improved solubility and bioavailability. Another area of research is the investigation of the compound's potential use in combination with other anti-cancer drugs to enhance their efficacy. Additionally, the compound's neuroprotective effects could be further explored for potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide has been achieved through several methods, including the reaction of 2-amino-5-methylpyridine with 2-chlorobenzoic acid, followed by cyclization with phosphorus oxychloride and treatment with 2-methylbenzoxazole-4-carboxamide. Other methods involve the reaction of 2-amino-5-methylpyridine with 2-chlorobenzoyl chloride, followed by cyclization with sodium methoxide and treatment with 2-methylbenzoxazole-4-carboxamide.

Scientific Research Applications

2-methyl-N-(6-methylpyridin-3-yl)-1,3-benzoxazole-4-carboxamide has been found to exhibit potential applications in scientific research, particularly in the field of cancer research. Studies have shown that the compound has anti-proliferative effects on cancer cells and can induce apoptosis. It has also been found to inhibit the growth of cancer cells in vitro and in vivo.